1,4-Difluoro-2-ethoxy-6-nitrobenzene
Overview
Description
1,4-Difluoro-2-ethoxy-6-nitrobenzene (DFEN) is a fluorinated organic compound that has a variety of applications in the scientific field. It is a versatile compound that can be used for a variety of purposes, including synthesis, scientific research, and lab experiments. DFEN has been studied extensively in recent years, and its properties have been explored in depth.
Scientific Research Applications
1,4-Difluoro-2-ethoxy-6-nitrobenzene has a wide range of applications in scientific research. It has been used in a variety of fields, including organic chemistry, analytical chemistry, pharmacology, and biochemistry. 1,4-Difluoro-2-ethoxy-6-nitrobenzene has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy. In addition, 1,4-Difluoro-2-ethoxy-6-nitrobenzene has been used in the study of enzyme kinetics and protein-ligand interactions.
Mechanism of Action
1,4-Difluoro-2-ethoxy-6-nitrobenzene is an organic compound that is capable of interacting with other molecules. It has been shown to interact with a variety of molecules, including proteins, enzymes, and DNA. The mechanism of action of 1,4-Difluoro-2-ethoxy-6-nitrobenzene is not fully understood, but it is believed to involve the formation of hydrogen bonds with the target molecule. This interaction can disrupt the normal functioning of the target molecule, resulting in the desired effect.
Biochemical and Physiological Effects
1,4-Difluoro-2-ethoxy-6-nitrobenzene has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase and lipoxygenase. In addition, 1,4-Difluoro-2-ethoxy-6-nitrobenzene has been shown to inhibit the growth of certain cancer cell lines, including breast and prostate cancer cells. It has also been shown to reduce inflammation and to act as an antioxidant.
Advantages and Limitations for Lab Experiments
1,4-Difluoro-2-ethoxy-6-nitrobenzene has a number of advantages and limitations for lab experiments. One of the main advantages of 1,4-Difluoro-2-ethoxy-6-nitrobenzene is that it is relatively easy to synthesize, making it a convenient compound for use in laboratory experiments. In addition, 1,4-Difluoro-2-ethoxy-6-nitrobenzene is stable and does not degrade easily, making it suitable for long-term storage. However, one of the main limitations of 1,4-Difluoro-2-ethoxy-6-nitrobenzene is that it is highly toxic, and therefore must be handled with caution.
Future Directions
The potential applications of 1,4-Difluoro-2-ethoxy-6-nitrobenzene are vast, and there are a number of future directions that can be explored. One potential future direction is to investigate the potential of 1,4-Difluoro-2-ethoxy-6-nitrobenzene as an anticancer agent. In addition, further research could be conducted to explore the mechanism of action of 1,4-Difluoro-2-ethoxy-6-nitrobenzene, as well as its potential interactions with other molecules. Finally, further research could be conducted to explore the potential of 1,4-Difluoro-2-ethoxy-6-nitrobenzene as a therapeutic agent for a variety of diseases, including cancer and inflammation.
properties
IUPAC Name |
1-ethoxy-2,5-difluoro-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO3/c1-2-14-7-4-5(9)3-6(8(7)10)11(12)13/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNRIPAVIXQMREV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1F)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Difluoro-2-ethoxy-6-nitrobenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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